(8'R,9'S,10'R,13'S,14'S)-10',13'-dimethylspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]-3'-one

Specification

• CAS No.: 2398-63-2
• Molecular Formula: C21H28O3
• Molecular Weight: 328.4 g/mol
• IUPAC Name: (8'R,9'S,10'R,13'S,14'S)-10',13'-dimethylspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]-3'-one
• Standard InChI: InChI=1S/C21H28O3/c1-19-8-5-15(22)13-14(19)3-4-16-17(19)6-9-20(2)18(16)7-10-21(20)23-11-12-24-21/h5,8,13,16-18H,3-4,6-7,9-12H2,1-2H3/t16-,17+,18+,19+,20+/m1/s1
• Standard InChI Key: AOYBIWCQSGSYJF-DEPCRRQNSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CCC24OCCO4)CCC5=CC(=O)C=C[C@]35C
• SMILES: CC12CCC3C(C1CCC24OCCO4)CCC5=CC(=O)C=CC35C
• Canonical SMILES: CC12CCC3C(C1CCC24OCCO4)CCC5=CC(=O)C=CC35C
• Appearance: Powder

Introduction

The compound (8'R,9'S,10'R,13'S,14'S)-10',13'-dimethylspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]-3'-one is a complex organic molecule with a specific stereochemistry. It belongs to the class of spiro compounds, which are characterized by a central atom (usually carbon) bonded to two rings that share no other atoms. This compound is particularly interesting due to its unique structure and potential applications in organic chemistry.

Molecular Formula and Weight

The molecular formula for this compound is not explicitly provided in the available sources, but based on similar compounds, it can be inferred to be complex, involving carbon, hydrogen, and oxygen atoms. The molecular weight would depend on the exact formula but is expected to be in the range of several hundred g/mol.

Synthesis and Preparation

The synthesis of spiro compounds like (8'R,9'S,10'R,13'S,14'S)-10',13'-dimethylspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]-3'-one typically involves multi-step reactions, including the formation of the spiro center and the introduction of the dioxolane ring. Specific synthesis details are not available for this compound, but general methods might involve condensation reactions or cyclization processes.

Data Tables

Property	General Values for Similar Spiro Compounds
Molecular Weight	Typically several hundred g/mol
Solubility	Generally low in water
Stability	Variable based on environmental conditions
Synthesis	Multi-step reactions involving condensation or cyclization